
Safeguarding Your Research: A Comprehensive
Guide to Handling Ethyl 4-formylbenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 4-formylbenzoate

Cat. No.: B051194 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling Ethyl 4-
formylbenzoate. Adherence to these procedures is essential for ensuring a safe laboratory

environment and proper disposal of chemical waste.

Ethyl 4-formylbenzoate is a chemical compound that requires careful handling due to its

potential health hazards. The following guidelines are based on available safety data and best

practices for laboratory operations.

Essential Safety and Handling Information
Proper handling and storage are paramount to mitigating the risks associated with Ethyl 4-
formylbenzoate. This section outlines the necessary personal protective equipment (PPE),

engineering controls, and step-by-step procedures for safe use and emergency preparedness.

Table 1: Quantitative Data for Ethyl 4-formylbenzoate
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Property Value

Molecular Formula C10H10O3

Molecular Weight 178.19 g/mol

Physical Form
Liquid or white to off-white powder/crystalline

powder

Boiling Point 142 °C @ 13 Torr

Melting Point 138-140 °C or 152-156°C[1]

Flash Point 128.8 °C[1]

Density 1.145 g/cm³[1]

Signal Word Warning[2]

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[2]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled as Ethyl 4-formylbenzoate.

Ensure the Safety Data Sheet (SDS) is accessible.

2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.[3][4]
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Store separately from foodstuff containers.[1]

3. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

4. Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1][3][4]

Avoid inhalation of vapors or dust.[3][4]

Use non-sparking tools to prevent fire from electrostatic discharge.[1]

Ensure an eyewash station and safety shower are readily accessible.[3][4]

5. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal. For large spills, evacuate the area and follow emergency
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response protocols. Avoid dust formation.[3]

Disposal Plan
All waste containing Ethyl 4-formylbenzoate must be handled as hazardous waste.

Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a designated, properly labeled, and sealed hazardous waste container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of

down the drain.

Safe Handling Workflow
The following diagram illustrates the key steps for safely handling Ethyl 4-formylbenzoate
from receipt to disposal.
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Caption: Workflow for the safe handling of Ethyl 4-formylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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